Cas no 60417-38-1 (H-Ala-Ala-Otbu Hydrochloric Acid Salt)

• Product Name: H-Ala-Ala-Otbu Hydrochloric Acid Salt
• CAS No: 60417-38-1
• MF: C₁₀H₂₁ClN₂O₃
• MW: 252.738342046738
• MDL: MFCD00237712
• CID: 952056
• Update Time: 2025-11-01

H-Ala-Ala-Otbu Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• h-ala-ala-otbu hcl
• H-ALA-ALA-OTBU · HCL
• H-Ala-Ala-OtBu
• H-Ala-Ala-Otbu Hydrochloric Acid Salt

• MDL： MFCD00237712
• Inchi： 1S/C10H20N2O3.ClH/c1-6(11)8(13)12-7(2)9(14)15-10(3,4)5;/h6-7H,11H2,1-5H3,(H,12,13);1H/t6-,7-;/m0./s1
• InChI Key： OVTLRMKNRNPEBY-LEUCUCNGSA-N
• SMILES： Cl.O(C([C@H](C)NC([C@H](C)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.12400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 81.42000
• LogP: 2.07320

Additional information on H-Ala-Ala-Otbu Hydrochloric Acid Salt

Introduction to H-Ala-Ala-OtBu HCl (CAS No 60417-38-1) and Its Emerging Applications in Chemical Biology

H-Ala-Ala-OtBu HCl, a derivative of the amino acid sequence H-Ala-Ala, is a compound of significant interest in the field of chemical biology and pharmaceutical research. With a CAS number of 60417-38-1, this compound has garnered attention due to its structural properties and potential applications in drug development, particularly in the synthesis of peptide mimetics and protease inhibitors. The presence of the OtBu (tert-butoxycarbonyl) protecting group enhances its stability and reactivity, making it a valuable tool in synthetic chemistry.

The OtBu group is a well-known protecting group in peptide synthesis, widely used to safeguard the amino groups during various chemical reactions. This modification ensures that the peptide sequence remains intact while other functional groups are manipulated. H-Ala-Ala-OtBu HCl, therefore, serves as a crucial intermediate in the preparation of more complex peptide-based therapeutics. Its utility extends to the development of novel antibiotics, antiviral agents, and anticancer drugs, where precise control over peptide structure is paramount.

Recent advancements in chemical biology have highlighted the importance of peptide-based drugs in addressing various diseases. Peptides such as H-Ala-Ala have been investigated for their ability to modulate biological pathways by interacting with specific target proteins. The OtBu protection allows for selective deprotection under mild conditions, facilitating the synthesis of longer peptides without compromising integrity. This feature has made H-Ala-Ala-OtBu HCl a preferred choice for researchers aiming to develop high-purity peptide analogs.

In the realm of drug discovery, the ability to modify and functionalize peptides has opened new avenues for therapeutic intervention. The H-Ala-Ala sequence itself is simple yet versatile, serving as a building block for more complex structures. By incorporating the OtBu protecting group, synthetic chemists can achieve greater precision in peptide assembly, reducing side reactions and improving yield. This has significant implications for clinical applications, where even minor structural changes can alter biological activity.

One of the most promising applications of H-Ala-Ala-OtBu HCl is in the development of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, including inflammation and cancer progression. By designing peptides that mimic natural substrates or inhibit protease activity, researchers can develop treatments targeting these pathways. The stability provided by the OtBu group allows for prolonged reaction times and multiple synthetic steps without degradation, making it an ideal candidate for such applications.

Moreover, the use of H-Ala-Ala-OtBu HCl in solid-phase peptide synthesis (SPPS) has been explored for its efficiency and scalability. SPPS is a widely used method for synthesizing peptides due to its reproducibility and ease of automation. The OtBu protection ensures that each amino acid addition proceeds smoothly without interference from adjacent functional groups. This has led to improved synthesis protocols and higher yields of complex peptides, accelerating drug discovery efforts.

Recent studies have also demonstrated the potential of H-Ala-Ala-OtBu HCl in peptidomimetic design. Peptidomimetics are molecules that mimic peptides but with modified backbones or side chains, offering improved pharmacokinetic properties. The flexibility provided by the OtBu group allows chemists to explore various structural modifications while maintaining biological activity. This has opened new possibilities for designing drugs with enhanced efficacy and reduced toxicity.

The role of computational chemistry in optimizing peptide-based therapeutics cannot be overstated. Advanced modeling techniques have enabled researchers to predict how modifications like the OtBu group will affect peptide stability and binding affinity. These insights have guided synthetic strategies, leading to more efficient drug candidates. For instance, computational studies have identified optimal sequences for H-Ala-Ala derivatives that enhance their interaction with target proteins while minimizing off-target effects.

As our understanding of biological systems grows, so does the demand for sophisticated tools like H-Ala-Ala-OtBu HCl. The compound’s versatility makes it indispensable in both academic research and industrial drug development pipelines. Its ability to serve as a precursor for numerous bioactive molecules underscores its importance in modern chemical biology.

In conclusion, H-Ala-Ala-OtBu HCl (CAS No 60417-38-1) represents a significant advancement in peptide chemistry. Its unique combination of stability and reactivity makes it an invaluable tool for synthesizing complex peptide-based therapeutics. With ongoing research uncovering new applications in drug development and disease treatment, this compound is poised to play an even greater role in advancing medical science.